Cas no 933222-58-3 (N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide)

• Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide
• CAS No: 933222-58-3
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5920605
• PubChem ID: 22579884
• Update Time: 2025-06-10

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α-ethyl-N-[[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]methyl]-
• AKOS021618524
• N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylbutanamide
• 933222-58-3
• F2070-0273
• AKOS002059762
• N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-phenylbutanamide
• N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide

• Inchi： 1S/C19H21N5O2/c1-3-17(14-7-5-4-6-8-14)19(25)20-13-18-21-22-23-24(18)15-9-11-16(26-2)12-10-15/h4-12,17H,3,13H2,1-2H3,(H,20,25)
• InChI Key： KEDADGVOSXNFSW-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(NCC2N(C3=CC=C(OC)C=C3)N=NN=2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 351.16952493g/mol
• Monoisotopic Mass: 351.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 13.41±0.46(Predicted)

Additional information on N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide

N-{1-(4-Methoxyphenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}-2-Phenylbutanamide: A Comprehensive Overview

The compound with CAS No. 933222-58-3, known as N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tetrazole ring system and a phenylbutanamide moiety. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and materials science.

The tetrazole ring in this compound is a five-membered aromatic heterocycle containing four nitrogen atoms. This structure is highly stable and is often utilized in medicinal chemistry due to its ability to act as a bioisostere for other functional groups. The substitution pattern of the tetrazole ring in this compound further enhances its potential for interactions with biological targets. Specifically, the 4-methoxyphenyl group attached to the tetrazole ring introduces electronic and steric effects that can influence the compound's pharmacokinetic properties.

The butanamide portion of the molecule adds another layer of complexity to its structure. The amide group is known for its ability to form hydrogen bonds, which can play a critical role in molecular recognition and binding affinity. The phenyl group attached to the butanamide further diversifies the compound's chemical properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors. For instance, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The tetrazole ring's stability and reactivity make it an attractive component for designing advanced materials with specific mechanical or electronic properties. For example, derivatives of this compound have been studied as potential candidates for organic light-emitting diodes (OLEDs) due to their ability to emit light upon excitation.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the tetrazole ring through cyclization reactions and the subsequent functionalization of the ring with the phenylbutanamide moiety. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which is a favorable attribute for compounds intended for use in pharmaceutical or agrochemical applications.

In conclusion, N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-phenylbutanamide (CAS No. 933222-58-3) is a versatile molecule with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike.